3,4-Dihydroxybutanoic acid

• CAS No.: 1518-61-2
• Product Name: 3,4-Dihydroxybutanoic acid
• Molecular Formula: C4H8O4
• Molecular Weight: 120.1 g/mol
• IUPAC Name: 3,4-dihydroxybutanoic acid
• Standard InChI: InChI=1S/C4H8O4/c5-2-3(6)1-4(7)8/h3,5-6H,1-2H2,(H,7,8)
• Standard InChIKey: DZAIOXUZHHTJKN-UHFFFAOYSA-N
• SMILES: C(C(CO)O)C(=O)O
• Canonical SMILES: C(C(CO)O)C(=O)O
• Physical Description: Solid
• Description: (S)-3, 4-Dihydroxybutyric acid, also known as (S)-3, 4-dihydroxybutanoate or 2-deoxytetronic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom (S)-3, 4-Dihydroxybutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-3, 4-Dihydroxybutyric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid (S)-3, 4-Dihydroxybutyric acid can be biosynthesized from butyric acid (S)-3, 4-Dihydroxybutyric acid has been linked to the inborn metabolic disorders including succinic semialdehyde dehydrogenase deficiency.; 3,4-dihydroxybutyric acid is a omega-hydroxy fatty acid that is butyric acid substituted by hydroxy groups at positions 3 and 4 respectively. It has a role as a human metabolite. It derives from a butyric acid.
• Synonyms: 2-deoxytetronic acid; 3,4-dihydroxybutanoic acid; 3,4-dihydroxybutanoic acid, (S)-isomer; 3,4-dihydroxybutanoic acid, monosodium salt
• PubChem Compound: 150929
• Last Modified: Nov 11 2021